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Compound of Interest

Compound Name: 1,2-Dimethyl-4-nitrobenzene

Cat. No.: B166907 Get Quote

Essential Safety and Handling Guide for 1,2-
Dimethyl-4-nitrobenzene
This guide provides critical safety, handling, and disposal information for laboratory personnel

working with 1,2-Dimethyl-4-nitrobenzene (CAS No. 99-51-4), also known as 4-nitro-o-xylene.

Adherence to these procedures is essential to ensure a safe laboratory environment.

Chemical Identification and Properties:
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Property Value

Molecular Formula C8H9NO2[1][2]

Molecular Weight 151.16 g/mol [1][3]

Appearance Pale straw-colored liquid or solid[4]

Odor Aromatic[4]

Melting Point 30°C to 31°C (86°F to 88°F)[5]

Boiling Point 254°C (489°F) at 748 mmHg[5]

Flash Point 113°C (235.4°F) - closed cup[3]

Solubility
Slightly soluble in water; soluble in alcohol and

ether[4][5]

Specific Gravity 1.117 (Denser than water)[5]

Hazard Identification and Personal Protective Equipment
(PPE)
1,2-Dimethyl-4-nitrobenzene is classified as an irritant to the skin, eyes, and mucous

membranes.[5] It is harmful if swallowed and may be fatal if absorbed through the skin.[6]

Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.

Ensure easy access to an eyewash station and a safety shower.[7]

Personal Protective Equipment (PPE):
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PPE Category Specification

Eye and Face Protection

Wear tightly fitting safety goggles with side-

shields. For splash hazards, a face shield is

recommended in addition to goggles.[8]

Hand Protection
Wear chemically resistant gloves (e.g., Nitrile

rubber).[9]

Skin and Body Protection

Wear a lab coat, long pants, and closed-toe

shoes. For tasks with a higher risk of splashing,

consider a chemical-resistant apron or suit.

Respiratory Protection

For weighing and diluting the neat chemical, a

NIOSH-approved half-face respirator with an

organic vapor/acid gas cartridge and a dust/mist

filter is recommended.[5]

Operational Plan: Handling and Storage
Preparation:

Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS

for 1,2-Dimethyl-4-nitrobenzene.

Assemble PPE: Don all required personal protective equipment as specified above.

Prepare Workspace: Ensure the chemical fume hood is operational and the work area is

clear of clutter and ignition sources.[5]

Handling:

Dispensing: Carefully dispense the required amount of the chemical, avoiding the creation of

dust or aerosols.

Avoid Contact: Prevent contact with skin, eyes, and clothing.[10]

Hygiene: Do not eat, drink, or smoke when using this product.[8] Wash hands thoroughly

after handling.[11]
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Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[11]

Store away from incompatible materials such as strong oxidizers and strong bases.[5][6]

It is recommended to store this material in a refrigerator.[5]

Emergency Procedures and First Aid
Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15-20 minutes, occasionally lifting the

upper and lower eyelids.[5][11] Seek immediate

medical attention.[5][11]

Skin Contact

Immediately remove all contaminated clothing.

[5] Wash affected skin with soap and plenty of

water for at least 15 minutes.[5][11] Seek

medical attention if irritation develops.[5]

Inhalation

Move the victim to fresh air immediately.[5][11] If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration.[11] Seek

immediate medical attention.[5][11]

Ingestion

Do NOT induce vomiting.[11] Rinse mouth with

water.[8][11] Never give anything by mouth to an

unconscious person.[8][11] Call a poison control

center or seek immediate medical attention.[8]

[12]

Spill and Disposal Plan
Spill Response:

Evacuate: Immediately evacuate the area of the spill.

Isolate: Isolate the spill area for at least 25 meters (75 feet) for solids.[5]
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Ventilate: Ensure the area is well-ventilated.

Clean-up (Small Spills):

Remove all sources of ignition.[5]

Dampen the solid spill material with ethanol to reduce dust.[5]

Carefully transfer the dampened material to a suitable, labeled container for disposal.[5]

Use absorbent paper dampened with ethanol to clean up any remaining material.[5]

Wash the contaminated surface with ethanol followed by a soap and water solution.[5]

Disposal:

Dispose of waste and contaminated materials in accordance with local, state, and federal

regulations.

Seal contaminated absorbent paper and any contaminated clothing in a vapor-tight plastic

bag for eventual disposal.[5]

Surplus and non-recyclable solutions should be offered to a licensed disposal company.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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